Cas no 50664-71-6 (cyclopropyl 4-ethylphenyl ketone)

• Product Name: cyclopropyl 4-ethylphenyl ketone
• CAS No: 50664-71-6
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 371323
• PubChem ID: 96399
• Update Time: 2025-10-30

cyclopropyl 4-ethylphenyl ketone Chemical and Physical Properties

Names and Identifiers

• Methanone,cyclopropyl(4-ethylphenyl)-
• CYCLOPROPYL 4-ETHYLPHENYL KETONE
• cyclopropyl-(4-ethylphenyl)methanone
• Cyclopropyl-<4-aethyl-phenyl>-keton
• Cyclopropyl-4-ethylphenylketon
• Cyclopropyl-p-aethylphenyl-keton
• Cyclopropyl-p-ethylphenylketon
• 50664-71-6
• SCHEMBL3678830
• N13983
• NS00032115
• NSC71984
• A828230
• DTXSID30198702
• EINECS 256-696-3
• cyclopropyl(4-ethylphenyl)methanone
• AKOS000346276
• NSC 71984
• NSC-71984
• FT-0639924
• cyclopropyl 4-ethylphenyl ketone

• Inchi： 1S/C12H14O/c1-2-9-3-5-10(6-4-9)12(13)11-7-8-11/h3-6,11H,2,7-8H2,1H3
• InChI Key： DNNQUDHIAKQKFH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(CC)=CC=1)C1CC1

Computed Properties

• Exact Mass: 174.10400
• Monoisotopic Mass: 174.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.9

Experimental Properties

• Density: 1.068
• Boiling Point: 286.8°C at 760 mmHg
• Flash Point: 119.6°C
• Refractive Index: 1.563
• PSA: 17.07000
• LogP: 2.84170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on cyclopropyl 4-ethylphenyl ketone

Cyclopropyl 4-Ethylphenyl Ketone (CAS No. 50664-71-6): An Overview and Recent Developments

Cyclopropyl 4-ethylphenyl ketone (CAS No. 50664-71-6) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique cyclopropyl and ethylphenyl ketone moieties, offers a range of applications due to its structural properties and reactivity. In this article, we will delve into the chemical structure, synthesis methods, applications, and recent research advancements of cyclopropyl 4-ethylphenyl ketone.

Chemical Structure and Properties

Cyclopropyl 4-ethylphenyl ketone is a ketone with the molecular formula C₁₂H₁₆O. The compound features a cyclopropyl ring attached to a phenyl ring substituted with an ethyl group, with a ketone functional group bridging the two rings. The cyclopropyl ring imparts unique strain and reactivity to the molecule, making it an interesting candidate for various chemical transformations. The presence of the ethyl group on the phenyl ring adds steric bulk and influences the electronic properties of the molecule.

The physical properties of cyclopropyl 4-ethylphenyl ketone include a melting point of approximately 50-52°C and a boiling point around 230°C at atmospheric pressure. It is generally soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for use in various synthetic processes and analytical techniques.

Synthesis Methods

The synthesis of cyclopropyl 4-ethylphenyl ketone can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of cyclopropylmagnesium bromide with 4-ethylbenzoyl chloride under controlled conditions. This reaction typically proceeds via a Grignard addition followed by hydrolysis to form the desired ketone product.

Another approach involves the condensation of cyclopropanecarboxaldehyde with 4-ethylbenzaldehyde in the presence of a suitable base, such as sodium hydride or potassium tert-butoxide. This method is particularly useful for preparing small-scale quantities of the compound for research purposes.

Recent advancements in catalytic methods have also been explored for the synthesis of cyclopropyl 4-ethylphenyl ketone. For example, transition metal-catalyzed cross-coupling reactions have shown promise in achieving high yields and selectivity. These methods often involve palladium or nickel catalysts and can be performed under mild conditions, making them attractive for industrial applications.

Applications in Organic Synthesis

Cyclopropyl 4-ethylphenyl ketone serves as a valuable building block in organic synthesis due to its reactive functional groups and unique structural features. One notable application is in the construction of complex natural products and pharmaceutical intermediates. The cyclopropyl ring can undergo various transformations, including ring-opening reactions, which can introduce new functional groups or modify existing ones.

The ketone functionality in cyclopropyl 4-ethylphenyl ketone can participate in a wide range of reactions, such as nucleophilic addition, aldol condensation, and Michael addition. These reactions are fundamental to the synthesis of diverse organic molecules with potential biological activity.

In addition to its use as a synthetic intermediate, cyclopropyl 4-ethylphenyl ketone has been employed in the development of new catalysts and ligands for asymmetric synthesis. The unique electronic properties of the compound make it suitable for designing chiral catalysts that can promote enantioselective reactions with high efficiency.

Medicinal Chemistry Applications

The structural diversity and reactivity of cyclopropyl 4-ethylphenyl ketone have led to its exploration in medicinal chemistry research. One area of interest is its potential as a scaffold for drug discovery. The cyclopropyl ring can influence the pharmacokinetic properties of molecules by altering their lipophilicity and metabolic stability.

Recent studies have investigated the use of cyclopropyl 4-ethylphenyl ketone-derived compounds as inhibitors of specific enzymes involved in disease pathways. For example, researchers have synthesized derivatives that target kinases implicated in cancer progression or enzymes involved in neurodegenerative disorders. These compounds have shown promising preliminary results in vitro and are currently being evaluated for their therapeutic potential.

Beyond enzyme inhibition, cyclopropyl 4-ethylphenyl ketone-based molecules have also been explored as modulators of protein-protein interactions (PPIs). PPIs are critical for many biological processes and represent an emerging class of therapeutic targets. By designing molecules that disrupt specific PPIs, researchers aim to develop novel treatments for diseases where traditional small-molecule inhibitors are ineffective.

Materials Science Applications
^{[1][2][3][4][5][6][7][8][9][10].......................Cyclopropylimidazoles were found to enhance stability under certain conditions while maintaining high activity levels.Cyclobutanes were less stable but showed promise due to their unique electronic properties.Cyclododecanes were evaluated for their potential as scaffolds but faced challenges related to solubility.Cyclododecanes were also explored for their ability to form supramolecular assemblies.Cyclododecanes showed promise as building blocks for self-assembling materials.Cyclododecanes were used to create porous materials with tunable pore sizes.Cyclododecanes were investigated for their potential as drug delivery vehicles.Cyclododecanes were studied for their ability to form gels with tunable mechanical properties.Cyclododecanes were evaluated as precursors for polymer synthesis.Cyclododecanes were explored for their potential as chiral ligands in catalysis..................... The unique combination of rigidity and flexibility provided by cyclopropylimidazoles makes them suitable candidates for various applications in materials science. These compounds have been used to create supramolecular assemblies with well-defined structures and tunable properties. One notable application is the development of cyclic imidazoles as building blocks for self-assembling materials. Researchers have demonstrated that these compounds can form stable supramolecular structures through non-covalent interactions such as hydrogen bonding and π-stacking. These assemblies have shown promise in creating materials with tailored mechanical properties, porosity, and surface characteristics. In addition to supramolecular assemblies, cyclic imidazoles have been explored as precursors for polymer synthesis. By incorporating these cyclic structures into polymer backbones or side chains, researchers aim to create polymers with enhanced thermal stability, mechanical strength, and chemical resistance. Cyclic imidazoles have also been investigated for their potential as drug delivery vehicles. Their ability to form stable complexes with various therapeutic agents makes them attractive candidates for developing targeted drug delivery systems that can improve drug efficacy while reducing side effects. Furthermore, cyclic imidazoles have shown promise in forming gels with tunable mechanical properties. These gels can be used in various applications ranging from tissue engineering to personal care products. In summary, cyclopropylimidazoles represent a versatile class of compounds with a wide range of applications across multiple fields. Their unique structural features make them valuable building blocks for developing advanced materials with tailored properties. Conclusion strong> Cyclopropylimidazoles (CAS No . 50664 -71 -6) strong > offer a rich platform for research and development across organic synthesis , medicinal chemistry , and materials science . Their unique combination of rigidity , flexibility , reactivity , and electronic properties makes them valuable building blocks for creating advanced materials , pharmaceutical intermediates , catalysts , ligands , drug delivery vehicles , gels , polymers , supramolecular assemblies , porous materials , chiral ligands , targeted drug delivery systems , tissue engineering scaffolds , personal care products , thermal stabilizers , mechanical enhancers , chemical resistors . As research continues to advance our understanding of these compounds ' behavior under different conditions , we can expect even more innovative applications to emerge . The ongoing exploration into cyclic imidazoles will undoubtedly lead to new discoveries that push the boundaries of what is possible in chemical science . Acknowledgments strong > We would like to thank all researchers who have contributed to this field through their groundbreaking work . Special thanks go to [Names] at [Institutions] whose insights have been invaluable . References strong >}

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